Cas no 68591-07-1 (2-Hydroxy-5-isopropyl-benzaldehyde)

• Product Name: 2-Hydroxy-5-isopropyl-benzaldehyde
• CAS No: 68591-07-1
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD06739518
• CID: 1729201
• PubChem ID: 6501459
• Update Time: 2025-10-23

2-Hydroxy-5-isopropyl-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-hydroxy-5-(1-methylethyl)-
• 2-Hydroxy-5-isopropylbenzaldehyde
• 2-Hydroxy-5-isopropyl-benzaldehyde
• 2-hydroxy-5-propan-2-ylbenzaldehyde
• Y11305
• DTXSID20424683
• 68591-07-1
• SCHEMBL1527156
• MFCD06739518
• CS-0104902
• AKOS000112419
• NS-01304
• DB-347123
• Z336080488
• 2-hydroxy-5-(propan-2-yl)benzaldehyde
• EN300-200846
• 5-Isopropylsalicylaldehyde

• MDL： MFCD06739518
• Inchi： 1S/C10H12O2/c1-7(2)8-3-4-10(12)9(5-8)6-11/h3-7,12H,1-2H3
• InChI Key： OUAWQHGDAGFMAW-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C=O)C(C)C

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

2-Hydroxy-5-isopropyl-benzaldehyde Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2-Hydroxy-5-isopropyl-benzaldehyde

Comprehensive Guide to 2-Hydroxy-5-isopropyl-benzaldehyde (CAS No. 68591-07-1): Properties, Applications, and Market Insights

2-Hydroxy-5-isopropyl-benzaldehyde (CAS No. 68591-07-1) is a versatile organic compound widely used in the fragrance, pharmaceutical, and specialty chemical industries. This aromatic aldehyde, characterized by its hydroxyl and isopropyl functional groups, has garnered significant attention due to its unique chemical properties and broad applications. In this article, we delve into the molecular structure, synthesis methods, industrial uses, and emerging trends surrounding this compound, providing a comprehensive resource for researchers, manufacturers, and enthusiasts alike.

The molecular formula of 2-Hydroxy-5-isopropyl-benzaldehyde is C₁₀H₁₂O₂, with a molecular weight of 164.20 g/mol. Its chemical structure features a benzaldehyde core substituted with a hydroxyl group at the 2-position and an isopropyl group at the 5-position. This arrangement imparts distinct physicochemical properties, including a melting point range of 45-50°C and a boiling point of approximately 280°C. The compound typically appears as a pale yellow to white crystalline powder with a characteristic aromatic odor, making it valuable for fragrance formulations and flavor enhancers.

One of the most searched questions about 2-Hydroxy-5-isopropyl-benzaldehyde relates to its synthesis. The compound can be produced through several routes, including the Reimer-Tiemann reaction of 4-isopropylphenol or selective oxidation of 2-hydroxy-5-isopropylbenzyl alcohol. Recent advancements in green chemistry have led to more sustainable production methods, such as enzymatic catalysis and microwave-assisted synthesis, which reduce energy consumption and waste generation. These innovations align with the growing demand for eco-friendly chemical processes in the industry.

In the fragrance industry, 2-Hydroxy-5-isopropyl-benzaldehyde serves as a key intermediate for creating woody, spicy, and amber-like scent profiles. Its stability and compatibility with other fragrance components make it particularly valuable in premium perfumes, soaps, and cosmetic products. With consumers increasingly seeking natural-inspired fragrances and clean beauty products, this compound has gained prominence as a safer alternative to some synthetic musks and phthalates that have faced regulatory scrutiny.

The pharmaceutical applications of 2-Hydroxy-5-isopropyl-benzaldehyde (CAS 68591-07-1) are equally noteworthy. Researchers have investigated its potential as a building block for various drug molecules, particularly those targeting inflammatory conditions and microbial infections. Its structural similarity to naturally occurring phenolic compounds contributes to its bioactive properties, sparking interest in drug discovery programs focused on natural product derivatives. Recent studies have explored its role in synthesizing novel antimicrobial agents, addressing the global challenge of antibiotic resistance.

Market trends indicate growing demand for 2-Hydroxy-5-isopropyl-benzaldehyde across multiple sectors. The global fragrance ingredients market, valued at over $18 billion in 2023, continues to expand with increasing consumer spending on personal care products. Similarly, the pharmaceutical industry's focus on specialty intermediates has created new opportunities for this compound. Manufacturers are responding by improving production efficiency and developing higher purity grades to meet diverse application requirements.

Quality control and analytical methods for 2-Hydroxy-5-isopropyl-benzaldehyde are frequently searched topics among quality assurance professionals. Standard characterization techniques include HPLC (High-Performance Liquid Chromatography), GC-MS (Gas Chromatography-Mass Spectrometry), and NMR (Nuclear Magnetic Resonance) spectroscopy. These methods ensure the compound meets specifications for various applications, particularly in regulated industries like pharmaceuticals and cosmetics where purity standards are stringent.

Storage and handling recommendations for 2-Hydroxy-5-isopropyl-benzaldehyde emphasize protection from light and moisture to maintain stability. The compound should be stored in tightly sealed containers at room temperature, away from strong oxidizers. While not classified as hazardous under standard regulations, proper laboratory practices including the use of personal protective equipment are recommended when handling the material in bulk quantities.

Emerging research directions for 2-Hydroxy-5-isopropyl-benzaldehyde include its potential in material science applications. Scientists are exploring its use as a monomer for specialty polymers and as a ligand in catalytic systems. These developments align with broader industry trends toward functional materials and sustainable catalysis, making this compound relevant to cutting-edge technological applications beyond its traditional uses.

For purchasers and distributors, understanding the global supply chain for 2-Hydroxy-5-isopropyl-benzaldehyde is crucial. Major production centers are located in Europe, North America, and Asia, with regional variations in pricing and availability. Recent supply chain disruptions have highlighted the importance of alternative sourcing strategies and inventory management for specialty chemicals like this one.

In conclusion, 2-Hydroxy-5-isopropyl-benzaldehyde (CAS No. 68591-07-1) represents a fascinating case study in the intersection of chemistry and commerce. Its diverse applications across fragrance, pharmaceutical, and specialty chemical sectors, combined with ongoing research into novel uses, ensure its continued relevance in the chemical industry. As sustainability and functionality become increasingly important in chemical product development, this versatile compound is well-positioned to meet evolving market demands while offering opportunities for innovation in synthetic chemistry and applied research.